
An In-Depth Technical Guide to the Safety and
Toxicity of N-Methylacetanilide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Methylacetanilide

Cat. No.: B189316 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Methylacetanilide (CAS No. 579-10-2), a substituted aromatic amide, has historical use as

an analgesic and antipyretic.[1] While its therapeutic applications have largely been

superseded, understanding its safety and toxicity profile remains crucial for researchers and

drug development professionals who may encounter it as an intermediate, a metabolite of other

compounds, or a scaffold for new molecular entities. This technical guide provides a

comprehensive overview of the available safety and toxicity data for N-Methylacetanilide, with

a focus on quantitative data, experimental methodologies, and the underlying mechanistic

pathways of its toxicological effects.
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Property Value Reference

CAS Number 579-10-2 [2]

Molecular Formula C9H11NO [2]

Molecular Weight 149.19 g/mol [3]

Appearance
White to Almost white powder

to crystal
[2]

Melting Point 101 °C [4]

Boiling Point 146 °C / 30 mmHg [4]

Water Solubility 24.96 g/L (25 °C) [2]

Non-Clinical Toxicity Data
Acute Toxicity
N-Methylacetanilide is classified as "Toxic if swallowed" under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals, falling into Acute Toxicity Category

3 for the oral route.[2][3] It is also reported to be a poison by ingestion and intraperitoneal

routes.[2]
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Species
Route of
Administrat
ion

Endpoint Value
Observed
Effects

Reference

Mouse Oral LD50 155 mg/kg

Behavioral:

Convulsions

or effect on

seizure

threshold

[2]

Mouse
Intraperitonea

l
LDLo 125 mg/kg

Behavioral:

Convulsions

or effect on

seizure

threshold;

Lungs,

Thorax, or

Respiration:

Dyspnea;

Gastrointestin

al: Changes

in structure or

function of

salivary

glands

[2]

Irritation and Sensitization
N-Methylacetanilide is irritating to the eyes, respiratory system, and skin.[2]

Repeated-Dose Toxicity
A 28-day repeated-dose oral toxicity study in rats has been conducted and is listed in the

Japan Existing Chemical Database (JECDB).[5] While the full study results are not readily

available in English, the existence of this study indicates that sub-chronic toxicity data is

available. For a structurally related compound, N-methylaniline, a 28-day gavage study in rats

identified a No-Observed-Adverse-Effect Level (NOAEL) of 5 mg/kg-day and a Lowest-
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Observed-Adverse-Effect Level (LOAEL) of 25 mg/kg-day, based on splenic and hematological

effects.[6]

Genotoxicity
Genotoxicity data for N-Methylacetanilide is available from the JECDB, which lists a bacterial

reverse mutation test (Ames test) and an in vitro mammalian chromosome aberration test.[5]

The results of these studies are crucial for assessing the mutagenic and clastogenic potential

of the compound. For the related compound N-methylacetamide, the weight of evidence from

available in vitro and in vivo genotoxicity studies suggests it is not genotoxic.[7]

Carcinogenicity
No specific carcinogenicity studies for N-Methylacetanilide were identified in the available

literature. The National Toxicology Program (NTP) has conducted numerous carcinogenesis

studies on various chemicals, but N-Methylacetanilide does not appear to be among them

based on the searched records.[8][9] For the related compound N-methylacetamide, it is not

expected to be carcinogenic based on dermal and inhalation studies in rodents.[7]

Reproductive and Developmental Toxicity
Information on the reproductive and developmental toxicity of N-Methylacetanilide is limited.

For the related compound N-methylacetamide, it is classified as hazardous (Category 2

substance toxic to reproduction) with the risk phrase 'May cause harm to the unborn child'.[7]

Mechanism of Action and Toxicological Pathways
N-Methylacetanilide is reported to be an inhibitor of prostaglandin synthesis, which is likely

due to its ability to inhibit the cyclooxygenase (COX) enzyme, thereby blocking the conversion

of arachidonic acid into prostaglandins.[10] Additionally, it has been shown to have a dose-

dependent inhibitory effect on the release of tumor necrosis factor-alpha (TNF-α) in mice with

inflammatory diseases.[10]

Cyclooxygenase (COX) Inhibition Pathway
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Experimental Protocols
Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(UDP)
A common method for determining the oral LD50 is the Up-and-Down Procedure (OECD Test

Guideline 425).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b189316?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Dose first animal at a starting dose

Observe for 48 hours

Outcome?

Survived

 Yes

Died

 No

Increase dose for next animal Decrease dose for next animal

Continue until stopping criteria are met

Calculate LD50 using maximum likelihood method

Click to download full resolution via product page

Bacterial Reverse Mutation Test (Ames Test)
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The Ames test (OECD Test Guideline 471) is a widely used method to assess the mutagenic

potential of a chemical.

Start
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Salmonella typhimurium strains
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In Vitro Mammalian Chromosome Aberration Test
This test (OECD Test Guideline 473) evaluates the potential of a substance to induce structural

chromosomal aberrations in cultured mammalian cells.
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Conclusion
N-Methylacetanilide exhibits a moderate order of acute toxicity via the oral route and is an

irritant. While comprehensive data on repeated-dose, reproductive, and carcinogenic effects

are not readily available in the public domain, existing information from the JECDB indicates

that key genotoxicity and sub-chronic toxicity studies have been conducted. The primary

mechanisms of its biological activity appear to be through the inhibition of cyclooxygenase and

the release of TNF-α. For a complete risk assessment, obtaining the detailed results from the

existing, but currently inaccessible, studies is paramount. Researchers and drug development

professionals should handle N-Methylacetanilide with appropriate caution, particularly

considering its acute toxicity and irritant properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b189316#safety-and-toxicity-data-for-n-
methylacetanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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